Cas no 136735-95-0 ((+)-1,2-bis[(2s,5s)-2,5-dimethylphospholano]benzene)

• Product Name: (+)-1,2-bis[(2s,5s)-2,5-dimethylphospholano]benzene
• CAS No: 136735-95-0
• MF: C₁₈H₂₈P₂
• MW: 306.362446784973
• MDL: MFCD00142322
• CID: 901332
• PubChem ID: 24884725
• Update Time: 2025-04-19

(+)-1,2-bis[(2s,5s)-2,5-dimethylphospholano]benzene Chemical and Physical Properties

Names and Identifiers

• (+)-1,2-bis[(2s,5s)-2,5-dimethylphospholano]benzene
• UNII-HL745J99SB
• (S,S)-Me-DUPHOS
• 1,2-Bis((2S,5S)-2,5-dimethylphospholan-1-yl)benzene
• AKOS015910254
• (2S,5S)-1-[2-[(2S,5S)-2,5-dimethylphospholan-1-yl]phenyl]-2,5-dimethylphospholane
• DTXSID90159910
• (+)-1,2-Bis[(2S,5S)-2,5-dimethylphospholano]benzene, kanata purity
• CS-0086465
• C18H28P2
• DTXCID9082401
• J-006899
• Q27279984
• HL745J99SB
• (S,S)-Methyl-duphos, (+)-
• Methyl-duphos, (S,S)-
• (S,S)-Methyl-DUPHOS
• MFCD00142322
• D83772
• (S,S)-1,2-Bis(2,5-dimethylphospholano)benzene
• (S,S)-Me-duphos [MI]
• Phospholane, 1,1'-(1,2-phenylene)bis[2,5-dimethyl-, (2S,2'S,5S,5'S)-
• AJNZWRKTWQLAJK-VGWMRTNUSA-N
• Phospholane, 1,1'-(1,2-phenylene)bis(2,5-dimethyl-, (2S,2'S,5S,5'S)-
• 136735-95-0
• SCHEMBL9913795

• MDL： MFCD00142322
• Inchi： 1S/C18H28P2/c1-13-9-10-14(2)19(13)17-7-5-6-8-18(17)20-15(3)11-12-16(20)4/h5-8,13-16H,9-12H2,1-4H3/t13-,14-,15-,16-/m0/s1
• InChI Key： AJNZWRKTWQLAJK-VGWMRTNUSA-N
• SMILES： P1(C2=CC=CC=C2P2[C@@H](C)CC[C@@H]2C)[C@@H](C)CC[C@@H]1C

Computed Properties

• Exact Mass: 306.16700
• Monoisotopic Mass: 306.16662489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: solid
• Melting Point: 67-76 °C
• Water Partition Coefficient: Insoluble in water.
• PSA: 27.18000
• LogP: 5.04260
• Specific Rotation: D25 +476± 5° (c = 1 in hexane)
• Sensitiveness: Air Sensitive
• Solubility: Not determined

(+)-1,2-bis[(2s,5s)-2,5-dimethylphospholano]benzene Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• FLUKA BRAND F CODES：1-10
• Hazardous Material Identification：
• Safety Term：S26-36
• Risk Phrases：R36/37/38